Cas no 32384-65-9 ((3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one)

• Product Name: (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one
• CAS No: 32384-65-9
• MF: C₁₈H₄₂O₆Si₄
• MW: 466.864490032196
• MDL: MFCD22665922
• CID: 1057897
• Update Time: 2025-11-26

(3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5R,6R)-3,4,5-Tris((trimethylsilyl)oxy)-6-(((trimethylsilyl)oxy)methyl)tetrahydro-2H-pyran-2-one
• (3R,4S,5R,6R)-3,4,5-Tris[(trimethylsilyl)oxy]-6-[[(trimethylsilyl)oxy]methyl]tetrahydropyran-2-one
• 2,3,4,6-Tetrakis-O-trimethylsilyl-D-gluconolactone
• D-2,3,4,6-Tetrakis-O-(trimethylsilyl)-gluconic acid delta-lactone
• D-Gluconic acid, 2,3,4,6-tetrakis-O-(triMethylsilyl)-, δ-lactone
• D-Gluconic acid, 2,3,4,6-tetrakis-O-(triMethylsilyl)-, d-lactone
• (3R,4S,5R,6R)-3,4,5-tris(triMethylsilyloxy)-6-((triMethylsilyloxy)Methyl)tetrahydro-2H-pyran-2-one
• (3R,4S,5R,6R)-3,4,5-tris(trimethylsilyloxy)-6-(trimethyl-silyloxymethyl)oxan-2-one
• (3R,4S,5R,6R)-3,4,5-tris(trimethylsilyloxy)-6-(trimethylsilyloxymethyl)oxan-2-one
• 2,?3,?4,?6-?Tetrakis-?O-?trimethylsilyl-?D-?gluconolactone
• 2,3,4,6-TETRA-O-(TRIMETHYLSILYL)-D-GLUCONO-1,5-LACTONE
• D-Gluconic acid, 2,3,4,6-tetrakis-O-(trimethylsilyl)-, .delta.-lactone
• (3R,4S,5R,6R)-3,4,5-tris(trimethylsilyloxy)-6-(trimethylsilyloxymethyl)tetrahydropyran-2-one
• 2,3,4,6-tetrakis-O-trimethylsilyl-D-glucono-1,5-lactone
• (3R,4S,5R,6R)-3,4,5-tris(triMethylsilyloxy)-6-((triMethylsilyloxy)Methyl)tetrahydro-2H-pyran-2-one(3R,4S,5R,6R)-3,4,5-tris(triMethylsilyloxy)-6-((triMethylsilyloxy)Methyl)tetrahydro-2H-pyran-2-one
• (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one
• (3R,4S,5R,6R)-3,4,5-tris(triMethylsilyloxy)-6-((triMethylsilyloxy)Methyl)tetrahydro-2H-pyran-2-one,95%

• MDL： MFCD22665922
• Inchi： 1S/C18H42O6Si4/c1-25(2,3)20-13-14-15(22-26(4,5)6)16(23-27(7,8)9)17(18(19)21-14)24-28(10,11)12/h14-17H,13H2,1-12H3/t14-,15-,16+,17-/m1/s1
• InChI Key： VNGTZLYNGGLPIZ-WCXIOVBPSA-N
• SMILES： [Si](C)(C)(C)O[C@@H]1[C@@H](CO[Si](C)(C)C)OC([C@@H]([C@H]1O[Si](C)(C)C)O[Si](C)(C)C)=O

Computed Properties

• Exact Mass: 466.20600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9

Experimental Properties

• Density: 0.97
• Boiling Point: 417.2±45.0°C at 760 mmHg
• Flash Point: 171 ºC
• PSA: 63.22000
• LogP: 4.42360

(3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one

Introduction to CAS No 32384-65-9 and (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one

The compound with the CAS No 32384-65-9 is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, formally known as (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one, represents a sophisticated example of stereochemically controlled synthesis and functional group manipulation. Its unique structure, characterized by multiple trimethylsilyl (TMS) ether groups and a cyclic oxanone backbone, makes it a valuable intermediate in the development of complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the use of organosilicon compounds due to their stability and reactivity under various synthetic conditions. The presence of trimethylsilyl (TMS) ether groups in this compound not only enhances its solubility in non-polar solvents but also provides a means for selective protection-deprotection strategies. These features are particularly useful in multi-step syntheses where regioselectivity and stereoselectivity are paramount.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. The stereochemistry of (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one is carefully controlled to ensure that the final product retains high enantiomeric purity. This is crucial for pharmaceutical applications where the biological activity of a drug is highly dependent on its stereochemical configuration. Recent studies have demonstrated that such chiral auxiliaries can be effectively incorporated into drug candidates to improve their efficacy and reduce side effects.

The use of trimethylsilyl (TMS) ether groups also offers advantages in protecting sensitive functional groups during synthetic reactions. For instance, these groups can shield hydroxyl or carboxyl moieties from unwanted reactions while allowing other parts of the molecule to undergo transformations. This selective protection-deprotection strategy is particularly valuable in complex synthetic pathways where multiple reactive sites are present.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through catalytic processes. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclic oxanone backbone with high precision. These methods not only improve yield but also minimize waste, aligning with the growing emphasis on green chemistry principles.

The applications of (3R,4S,5R,6R)-3,4,5-tris[(trimethylsilyl)oxy]-6-{[(trimethylsilyl)oxy]methyl}oxan-2-one extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its structural features make it a versatile building block for designing novel compounds with tailored properties. For instance, derivatives of this molecule have been explored as precursors for polymers with enhanced thermal stability and mechanical strength.

In conclusion, the compound with CAS No 32384-65-9 represents a significant advancement in synthetic organic chemistry. Its unique structure and functional group design make it a valuable tool for the development of chiral drugs and other high-value chemical products. As research continues to uncover new applications for organosilicon compounds like this one, their importance in modern chemistry is only expected to grow.